Cas no 1007403-63-5 (Thieno[3,2-b]thiophene-2-carboxaldehyde, 5-iodo-)

• Product Name: Thieno[3,2-b]thiophene-2-carboxaldehyde, 5-iodo-
• CAS No: 1007403-63-5
• MF: C₇H₃IOS₂
• MW: 294.132591485977
• CID: 2145159
• Update Time: 2023-11-19

Thieno[3,2-b]thiophene-2-carboxaldehyde, 5-iodo- Chemical and Physical Properties

Names and Identifiers

• 5-iodo-Thieno[3,2-b]thiophene-2-carboxaldehyde
• 5-Iodothieno[3,2-b]thiophene-2-carbaldehyde
• NBGMVFFAYHYVOC-UHFFFAOYSA-N
• CID 86676851
• Thieno[3,2-b]thiophene-2-carboxaldehyde, 5-iodo-
• 2-formyl-5-iodothieno[3,2-b]thiophene

• Inchi： 1S/C7H3IOS2/c8-7-2-6-5(11-7)1-4(3-9)10-6/h1-3H
• InChI Key： NBGMVFFAYHYVOC-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=C(C=O)S2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 73.6

Experimental Properties

• Density: 2.158±0.06 g/cm3(Predicted)
• Melting Point: 185-186 °C
• Boiling Point: 389.5±37.0 °C(Predicted)